(4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
(4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
Brand Name:
Vulcanchem
CAS No.:
153119-21-2
VCID:
VC0131603
InChI:
InChI=1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2
SMILES:
C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7
Molecular Formula:
C32H30N4O2S2
Molecular Weight:
566.7 g/mol
(4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
CAS No.: 153119-21-2
Main Products
VCID: VC0131603
Molecular Formula: C32H30N4O2S2
Molecular Weight: 566.7 g/mol
CAS No. | 153119-21-2 |
---|---|
Product Name | (4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate |
Molecular Formula | C32H30N4O2S2 |
Molecular Weight | 566.7 g/mol |
IUPAC Name | (4E)-3-oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate |
Standard InChI | InChI=1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2 |
Standard InChIKey | JFZZYCIPVITXTG-UHFFFAOYSA-N |
Isomeric SMILES | C1CCN(CC1)C2=NC(=C(S2)C3=C(/C(=C\4/C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)/C3=O)[O-])C7=CC=CC=C7 |
SMILES | C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7 |
Canonical SMILES | C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7 |
Synonyms | 1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate |
PubChem Compound | 15219689 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume